Cas no 186700-06-1 (4-(2-aminoethyl)-1H-Imidazole-1-carboxylic acid 1,1-dimethylethyl ester)
186700-06-1 structure
Product Name:4-(2-aminoethyl)-1H-Imidazole-1-carboxylic acid 1,1-dimethylethyl ester
CAS No:186700-06-1
MF:C10H17N3O2
MW:211.260882139206
CID:137263
PubChem ID:53249380
Update Time:2025-04-19
4-(2-aminoethyl)-1H-Imidazole-1-carboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-aminoethyl)-1H-Imidazole-1-carboxylic acid 1,1-dimethylethyl ester
- 4-(2-AMINO-ETHYL)-IMIDAZOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- 1H-Imidazole-1-carboxylicacid, 4-(2-aminoethyl)-, 1,1-dimethylethyl ester
- N-Boc Histamine
- N-Boc HistaMine Discontinued
- N-Boc Histamine Discontinued
- tert-butyl 4-(2-aminoethyl)-1H-imidazole-1-carboxylate
- tert-butyl 4-(2-aminoethyl)imidazole-1-carboxylate
- 4-(2-AMinoethyl)-1H-iMidazole-1-carboxylic Acid 1-DiMethylethyl Ester
- A813076
- 4-(2-aminoethyl)-1-imidazolecarboxylic acid tert-butyl ester
- TERT-BUTYL4-(2-AMINOETHYL)-1H-IMIDAZOLE-1-CARBOXYLATE
- DTXSID00692944
- 186700-06-1
- AKOS015911380
- FT-0663517
- 1H-Imidazole-1-carboxylicacid,4-(2-aminoethyl)-,1,1-dimethylethyl ester
- J-012000
- AB28553
- EN300-1878583
- DB-065579
-
- MDL: MFCD06739082
- Inchi: 1S/C10H17N3O2/c1-10(2,3)15-9(14)13-6-8(4-5-11)12-7-13/h6-7H,4-5,11H2,1-3H3
- InChI Key: PLBPXSOWZJBJAF-UHFFFAOYSA-N
- SMILES: O(C(N1C=NC(=C1)CCN)=O)C(C)(C)C
Computed Properties
- Exact Mass: 211.13200
- Monoisotopic Mass: 211.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.1A^2
- XLogP3: 0.6
Experimental Properties
- PSA: 70.14000
- LogP: 1.86780
4-(2-aminoethyl)-1H-Imidazole-1-carboxylic acid 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM512681-1g |
tert-Butyl 4-(2-aminoethyl)-1H-imidazole-1-carboxylate |
186700-06-1 | 97% | 1g |
$858 | 2023-01-02 | |
| Alichem | A069003411-1g |
tert-Butyl 4-(2-aminoethyl)-1H-imidazole-1-carboxylate |
186700-06-1 | 97% | 1g |
$787.50 | 2023-09-02 | |
| Enamine | EN300-1878583-1g |
tert-butyl 4-(2-aminoethyl)-1H-imidazole-1-carboxylate |
186700-06-1 | 1g |
$1414.0 | 2023-09-18 | ||
| Enamine | EN300-1878583-5g |
tert-butyl 4-(2-aminoethyl)-1H-imidazole-1-carboxylate |
186700-06-1 | 5g |
$4102.0 | 2023-09-18 | ||
| Enamine | EN300-1878583-10g |
tert-butyl 4-(2-aminoethyl)-1H-imidazole-1-carboxylate |
186700-06-1 | 10g |
$6082.0 | 2023-09-18 | ||
| Enamine | EN300-1878583-0.05g |
tert-butyl 4-(2-aminoethyl)-1H-imidazole-1-carboxylate |
186700-06-1 | 0.05g |
$1188.0 | 2023-09-18 | ||
| Enamine | EN300-1878583-0.1g |
tert-butyl 4-(2-aminoethyl)-1H-imidazole-1-carboxylate |
186700-06-1 | 0.1g |
$1244.0 | 2023-09-18 | ||
| Enamine | EN300-1878583-0.25g |
tert-butyl 4-(2-aminoethyl)-1H-imidazole-1-carboxylate |
186700-06-1 | 0.25g |
$1300.0 | 2023-09-18 | ||
| Enamine | EN300-1878583-0.5g |
tert-butyl 4-(2-aminoethyl)-1H-imidazole-1-carboxylate |
186700-06-1 | 0.5g |
$1357.0 | 2023-09-18 | ||
| Enamine | EN300-1878583-1.0g |
tert-butyl 4-(2-aminoethyl)-1H-imidazole-1-carboxylate |
186700-06-1 | 1g |
$1414.0 | 2023-06-01 |
4-(2-aminoethyl)-1H-Imidazole-1-carboxylic acid 1,1-dimethylethyl ester Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
186700-06-1 (4-(2-aminoethyl)-1H-Imidazole-1-carboxylic acid 1,1-dimethylethyl ester) Related Products
- 127119-12-4(1H-Imidazole-1-carboxylic acid,4-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, 1,1-dimethylethyl ester)
- 2228349-03-7(tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate)
- 2228944-42-9(tert-butyl 4-(4-aminobutyl)-1H-imidazole-1-carboxylate)
- 88811-36-3(tert-Butyl 4-(3-hydroxypropyl)-1H-imidazole-1-carboxylate)
- 2229390-73-0(tert-butyl 4-(2-amino-1-hydroxyethyl)-1H-imidazole-1-carboxylate)
- 2228668-49-1(Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate)
- 211503-47-8(tert-butyl 4-(2-hydroxyethyl)-1H-imidazole-1-carboxylate)
- 2227917-49-7(tert-butyl 4-(2R)-2-aminopropyl-1H-imidazole-1-carboxylate)
- 2228507-05-7(tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate)
- 2228711-01-9(tert-butyl 4-(2-sulfanylethyl)-1H-imidazole-1-carboxylate)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk